Cas no 1805657-14-0 (6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride)
6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride
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- Inchi: 1S/C10H8ClF2NO2S/c1-2-7-8(10(12)13)4-3-6(5-14)9(7)17(11,15)16/h3-4,10H,2H2,1H3
- InChI Key: QFPGSCPJKVGXFA-UHFFFAOYSA-N
- SMILES: ClS(C1C(C#N)=CC=C(C(F)F)C=1CC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 412
- XLogP3: 3.1
- Topological Polar Surface Area: 66.3
6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001335-1g |
6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride |
1805657-14-0 | 97% | 1g |
1,549.60 USD | 2021-07-06 |
6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride
Comprehensive Overview of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0)
The compound 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. Its unique structure, featuring a cyano group, difluoromethyl group, and ethyl substituent, makes it a versatile building block for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing high-performance materials and bioactive compounds.
In recent years, the demand for fluorinated compounds like 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride has surged, driven by their enhanced stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, where fluorinated intermediates play a pivotal role. The compound's CAS No. 1805657-14-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the key advantages of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride is its reactivity as a sulfonating agent. It facilitates the introduction of sulfonyl groups into target molecules, a critical step in synthesizing sulfonamides and other derivatives. This property is particularly valuable in drug discovery, where sulfonamide-based compounds are explored for their therapeutic potential. The compound's difluoromethyl group further enhances its utility by improving metabolic stability and lipophilicity.
From an industrial perspective, CAS No. 1805657-14-0 is gaining attention for its role in agrochemical formulations. The cyano and difluoromethyl functionalities contribute to the development of crop protection agents with improved efficacy and environmental profiles. This aligns with global trends toward precision agriculture and reduced chemical footprints.
Safety and handling of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride are also topics of interest. While it is not classified as a hazardous material, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. Researchers often inquire about its solubility and compatibility with common solvents, which are critical for experimental success.
In summary, 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for innovators seeking to address modern challenges in chemistry and beyond.
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